Cas no 2200725-71-7 (N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide)

• Product Name: N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide
• CAS No: 2200725-71-7
• MF: C₁₄H₁₇N₅O
• MW: 271.317682027817
• CID: 6396173
• PubChem ID: 121151031
• Update Time: 2025-10-30

N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS032692312
• F6471-5373
• N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide
• N-(3-methylphenyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide
• N-(3-methylphenyl)-3-(triazol-1-yl)pyrrolidine-1-carboxamide
• 2200725-71-7

• Inchi： 1S/C14H17N5O/c1-11-3-2-4-12(9-11)16-14(20)18-7-5-13(10-18)19-8-6-15-17-19/h2-4,6,8-9,13H,5,7,10H2,1H3,(H,16,20)
• InChI Key： KTGIURAZSKBVNW-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C)C=1)N1CCC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 271.14331018g/mol
• Monoisotopic Mass: 271.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63Ų

Additional information on N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide

Comprehensive Overview of N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide (CAS No. 2200725-71-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide (CAS No. 2200725-71-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine core and 1,2,3-triazole moiety, is being extensively studied for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its structural features, which combine a carboxamide group with a meta-substituted tolyl ring, offering a versatile scaffold for further derivatization.

The 1,2,3-triazole ring, a key component of this compound, is known for its stability and ability to participate in hydrogen bonding, making it a valuable pharmacophore in drug design. This feature aligns with current trends in fragment-based drug discovery and click chemistry, which are among the most searched topics in pharmaceutical research. The presence of the pyrrolidine ring further enhances the compound's potential as a bioisostere for natural amino acids, a property highly sought after in the development of novel small molecule inhibitors.

Recent studies have highlighted the growing importance of heterocyclic compounds like N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide in addressing challenges such as drug resistance and selectivity issues. These topics are frequently queried in academic and industry search engines, reflecting the community's focus on overcoming limitations in current therapeutics. The compound's modular structure allows for easy modification, enabling researchers to fine-tune its physicochemical properties to improve bioavailability and target engagement.

From a synthetic chemistry perspective, the preparation of N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide involves innovative strategies that are gaining traction in modern organic synthesis. The use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the 1,2,3-triazole ring exemplifies the application of green chemistry principles, another hot topic in contemporary research. This method not only improves atom economy but also aligns with the pharmaceutical industry's push toward more sustainable practices.

The potential applications of CAS No. 2200725-71-7 extend beyond traditional small-molecule drugs. Its structural features make it a promising candidate for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, which are currently among the most searched concepts in drug discovery. The ability of the carboxamide group to serve as a linker in such bifunctional molecules further enhances its utility in cutting-edge therapeutic modalities.

Quality control and characterization of N-(m-tolyl)-3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide represent another area of active investigation. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR are being employed to ensure the compound's purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, reflecting their importance in modern pharmaceutical analysis.

As research into CAS No. 2200725-71-7 continues to evolve, its potential in addressing unmet medical needs becomes increasingly apparent. The compound's unique combination of a pyrrolidine scaffold, triazole functionality, and carboxamide linkage positions it as a versatile building block for future drug development efforts. With the pharmaceutical industry's growing emphasis on structure-activity relationship studies and rational drug design, this molecule is poised to remain at the forefront of medicinal chemistry research for years to come.